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Compound of Interest

Methyl 2-cyano-3-
Compound Name:
(dimethylamino)acrylate

Cat. No.: B074732

Synthesis of Pyrazoles

Pyrazoles are a class of five-membered aromatic heterocycles containing two adjacent nitrogen
atoms. They are privileged scaffolds in medicinal chemistry, found in drugs such as the anti-
inflammatory Celecoxib and the anti-obesity agent Rimonabant.

Route A: Methyl 2-cyano-3-(dimethylamino)acrylate

This reagent provides a direct and efficient route to 5-aminopyrazoles. The reaction proceeds
via a nucleophilic attack of hydrazine at the C3 position, followed by displacement of the
dimethylamino group and subsequent intramolecular cyclization onto the nitrile.

The general reaction scheme is as follows: Reaction of methyl 2-cyano-3-
(dimethylamino)acrylate with hydrazine.
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Caption: Synthesis of 5-aminopyrazoles.

This method is highly effective because the enaminoate is already activated for nucleophilic
attack and cyclization, often requiring mild conditions and short reaction times.

Route B: Ethyl Cyanoacetate

The synthesis of pyrazoles from ethyl cyanoacetate is a more classical, multi-step approach. A
common strategy involves first converting ethyl cyanoacetate into a suitable 1,3-dielectrophile,
such as ethyl 2-cyano-3-ethoxyacrylate (via reaction with triethyl orthoformate), which can then
react with hydrazine.

The general reaction scheme is as follows: Two-step synthesis of pyrazoles from ethyl
cyanoacetate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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